Cas no 18354-26-2 (Benzoic acid,2-chloro-3,5,6-trimethyl-)
18354-26-2 structure
Product Name:Benzoic acid,2-chloro-3,5,6-trimethyl-
CAS No:18354-26-2
MF:C10H11ClO2
MW:198.646142244339
CID:229969
PubChem ID:29038
Update Time:2025-04-19
Benzoic acid,2-chloro-3,5,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-chloro-3,5,6-trimethyl-
- 2-chloro-3,5,6-trimethylbenzoic acid
- 6-Chlor-2,3,5-trimethyl-benzoesaeure
- AC1L1GM1
- BRN 2577649
- LS-36665
- NSC96587
- NSC 96587
- DTXSID10171432
- NSC-96587
- UNII-U8F25XZV6L
- BENZOIC ACID, 2-CHLORO-3,5,6-TRIMETHYL-
- 18354-26-2
- U8F25XZV6L
-
- Inchi: 1S/C10H11ClO2/c1-5-4-6(2)9(11)8(7(5)3)10(12)13/h4H,1-3H3,(H,12,13)
- InChI Key: UUXKFHFNMBOTDU-UHFFFAOYSA-N
- SMILES: ClC1C(C)=CC(C)=C(C)C=1C(=O)O
Computed Properties
- Exact Mass: 198.04483
- Monoisotopic Mass: 198.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 2.96340
Benzoic acid,2-chloro-3,5,6-trimethyl- Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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